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Compound of Interest

Compound Name: (R)-selisistat

Cat. No.: B1680143

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for the handling of (R)-selisistat,
a potent SIRT1 inhibitor. Adherence to these procedures is mandatory to ensure the safety of
all researchers, scientists, and drug development professionals. This guide establishes clear
operational and disposal plans to minimize exposure risk and maintain a safe laboratory
environment.

(R)-selisistat is classified as a potent compound. A Safety Data Sheet (SDS) for selisistat
indicates it is harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation[1]. Due to the absence of an established Occupational Exposure Limit
(OEL), a control banding approach is recommended for handling this compound. Control
banding is a method of assigning a chemical to a specific category or "band" based on its
hazard level and potential for exposure, which then corresponds to a set of control measures|[2]
[3][4]. (R)-selisistat should be handled in a facility equipped for potent compounds, following
the appropriate Occupational Exposure Band (OEB) guidelines, typically requiring closed
transfer and equipment isolation[2].

Quantitative Safety Data Summary

The following table summarizes the key hazard and safety information for (R)-selisistat.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1680143?utm_src=pdf-interest
https://www.benchchem.com/product/b1680143?utm_src=pdf-body
https://www.benchchem.com/product/b1680143?utm_src=pdf-body
https://www.inciner8.com/medical-waste/pharmaceutical-incinerators
https://www.freundglobal.com/freund-vectors-approach-to-safely-processing-potent-compounds/
https://www.semanticscholar.org/paper/Control-Banding-in-the-Pharmaceutical-Industry-Naumann/275418b096ae14c701d7a451c82495473383df8d
https://ftp.cdc.gov/pub/Documents/OEL/12.%20Niemeier/References/Naumann%20(ControlBanding)_2008_AIOH.pdf
https://www.benchchem.com/product/b1680143?utm_src=pdf-body
https://www.freundglobal.com/freund-vectors-approach-to-safely-processing-potent-compounds/
https://www.benchchem.com/product/b1680143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Valuel/Classification

Source

CAS Number

49843-98-3

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

Occupational Exposure Limit
(OEL)

Not established

Recommended Control Band

OEB 4/5 (or equivalent)

Handling Requirement

Containment via closed
systems (e.g., isolator,

ventilated balance enclosure)

Standard Operating Procedure: Weighing and
Dissolving (R)-selisistat

This protocol outlines the step-by-step procedure for safely weighing and preparing a stock

solution of (R)-selisistat.

1. Preparation and Engineering Controls:

» Ensure all work with solid (R)-selisistat is conducted within a certified containment system,

such as a ventilated balance enclosure, glove box, or isolator, to minimize inhalation

exposure.

 Verify that the containment system is functioning correctly before commencing work.

» Prepare all necessary materials, including vials, spatulas, solvents, and waste containers,

and place them inside the containment system.

2. Personal Protective Equipment (PPE):
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Minimum PPE: At all times when handling (R)-selisistat, wear a lab coat, safety goggles
with side shields, and two pairs of nitrile gloves (double-gloving).

Enhanced PPE for Solids: When handling the powdered form, supplement with disposable
coveralls and shoe covers. A suitable respirator may be necessary depending on the quantity
and handling method.

. Weighing Procedure:

Carefully transfer the desired amount of (R)-selisistat powder to a tared weigh boat or vial
using a dedicated spatula.

Handle the powder gently to avoid generating dust.
Once the desired weight is achieved, securely cap the vial containing the powder.
. Dissolution Procedure:
Inside the containment system, uncap the vial containing the weighed (R)-selisistat.
Slowly add the appropriate solvent (e.g., DMSO) to the vial.

Recap the vial and mix gently until the solid is completely dissolved. Sonication may be used
to aid dissolution.

The prepared stock solution can be stored at -20°C for up to one year or at -80°C for up to
two years. It is recommended to aliquot the solution to avoid repeated freeze-thaw cycles.

. Decontamination and Clean-up:

Wipe down all surfaces and equipment inside the containment system with a suitable
decontamination solution. A common practice involves using a solution that can neutralize
the hazardous drug, followed by a cleaning agent.

Carefully doff PPE, removing the outer pair of gloves first, followed by other disposable
items, to avoid self-contamination.

Wash hands thoroughly with soap and water after completing the procedure.
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Disposal Plan

All waste generated from handling (R)-selisistat must be treated as hazardous waste and
disposed of accordingly.

Solid Waste:

o Contaminated consumables (e.g., gloves, weigh boats, paper towels, disposable lab
coats) should be placed in a dedicated, clearly labeled, and sealed hazardous waste
container.

Liquid Waste:

o Excess solutions of (R)-selisistat should be collected in a designated, sealed hazardous
waste container. Do not dispose of down the drain.

Sharps:

o Contaminated needles and syringes should be placed in a puncture-resistant sharps
container designated for hazardous chemical waste.

Final Disposal:

o All hazardous waste containing (R)-selisistat should be disposed of through a licensed
hazardous waste management company, with high-temperature incineration being the
preferred method.

Visual Workflow for Safe Handling of (R)-selisistat
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Caption: Workflow for the safe handling and disposal of (R)-selisistat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1680143#personal-protective-equipment-for-
handling-r-selisistat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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